Cas no 321431-58-7 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl-
• CAS No: 321431-58-7
• MF: C₁₆H₁₁F₃N₄O
• MW: 332.279953241348
• CID: 5270235
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl-

• Inchi： 1S/C16H11F3N4O/c1-9-20-15(16(24)21-12-5-2-10(17)3-6-12)22-23(9)14-7-4-11(18)8-13(14)19/h2-8H,1H3,(H,21,24)
• InChI Key： IODANDBWPDSALB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C(C)=NC(C(NC2=CC=C(F)C=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl-

Research Briefing on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl- (CAS: 321431-58-7)

The compound 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl- (CAS: 321431-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and biological activity, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a potent inhibitor of fungal cytochrome P450 enzymes, particularly targeting CYP51, which is crucial for ergosterol biosynthesis. This mechanism suggests its potential as an antifungal agent, with in vitro studies demonstrating efficacy against Candida and Aspergillus species. The structural optimization of this triazole derivative has been a focal point, with modifications aimed at enhancing bioavailability and reducing off-target effects.

Advances in synthetic methodologies have enabled more efficient production of 321431-58-7, with recent protocols emphasizing green chemistry principles to minimize environmental impact. Computational modeling has further elucidated its binding interactions with CYP51, revealing key residues involved in its high-affinity binding. These insights are instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic profiles.

Preliminary in vivo studies in murine models have shown promising results, with the compound exhibiting favorable tissue distribution and low toxicity at therapeutic doses. However, challenges remain in addressing its metabolic stability, as phase I metabolites have been identified with reduced activity. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

The compound's patent landscape has evolved rapidly, with recent filings covering novel crystalline forms and combination therapies. Industry analysts project a growing market for triazole-based antifungals, positioning 321431-58-7 as a candidate for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its translation from bench to bedside.

In conclusion, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-difluorophenyl)-N-(4-fluorophenyl)-5-methyl- represents a promising scaffold for antifungal drug development. Future research directions include expanded spectrum testing, resistance profiling, and investigation of synergistic effects with existing therapeutics. Its unique chemical properties and biological activity warrant continued investment in preclinical optimization.